Cas no 807630-34-8 (NITRILOTRIACETIC ACID-D9)

• Product Name: NITRILOTRIACETIC ACID-D9
• CAS No: 807630-34-8
• MF: C₆H₉NO₆
• MW: 200.194217443466
• CID: 1004638
• PubChem ID: 12305539
• Update Time: 2025-09-23

NITRILOTRIACETIC ACID-D9 Chemical and Physical Properties

Names and Identifiers

• NITRILOTRIACETIC ACID-D9
• deuterio 2-[bis(1,1-dideuterio-2-deuteriooxy-2-oxoethyl)amino]-2,2-dideuterioacetate
• 氨三乙酸
• DTXSID10486730
• D98862
• 807630-34-8
• HY-W030778S
• Nitrilotriacetic acid-d9, 98 atom % D, 98% (CP)
• SCHEMBL1330761
• CS-0590252

• Inchi： 1S/C6H9NO6/c8-4(9)1-7(2-5(10)11)3-6(12)13/h1-3H2,(H,8,9)(H,10,11)(H,12,13)/i1D2,2D2,3D2/hD3
• InChI Key： MGFYIUFZLHCRTH-HCHPEDFLSA-N
• SMILES： O([2H])C(C([2H])([2H])N(C([2H])([2H])C(=O)O[2H])C([2H])([2H])C(=O)O[2H])=O

Computed Properties

• Exact Mass: 200.09947772g/mol
• Monoisotopic Mass: 200.09947772g/mol
• Isotope Atom Count: 9
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.2
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Melting Point: 245 °C(lit.)

NITRILOTRIACETIC ACID-D9 Security Information

• Hazard Category Code： 22-36-40
• Safety Instruction： 26-36/37
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives